Cas no 62348-15-6 (4-Isoxazolecarbonyl chloride)

• Product Name: 4-Isoxazolecarbonyl chloride
• CAS No: 62348-15-6
• MF: C₄H₂ClNO₂
• MW: 131.517179965973
• CID: 448451
• PubChem ID: 12905114
• Update Time: 2025-04-19

4-Isoxazolecarbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazolecarbonyl chloride
• 1,2-oxazole-4-carbonyl chloride
• DTXSID10512624
• 4-isoxazolecarboxylic acid chloride
• 62348-15-6
• isoxazole-4-carbonyl chloride
• SCHEMBL1763224
• MNANGXNDRCOVLE-UHFFFAOYSA-N

• Inchi： 1S/C4H2ClNO2/c5-4(7)3-1-6-8-2-3/h1-2H
• InChI Key： MNANGXNDRCOVLE-UHFFFAOYSA-N
• SMILES： ClC(C1C=NOC=1)=O

Computed Properties

• Exact Mass: 130.97746
• Monoisotopic Mass: 130.9774060g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.1